Cas no 103095-95-0 (Benzene, 1,2-diethyl-3-nitro-)

• Product Name: Benzene, 1,2-diethyl-3-nitro-
• CAS No: 103095-95-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 1139145
• PubChem ID: 298513
• Update Time: 2025-04-20

Benzene, 1,2-diethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-diethyl-3-nitro-
• 1,2-diethyl-3-nitrobenzene
• NSC-170689
• SCHEMBL7779774
• JWVFDOSCMSIWBR-UHFFFAOYSA-N
• 103095-95-0
• NSC170689
• DTXSID80305404

• Inchi： 1S/C10H13NO2/c1-3-8-6-5-7-10(11(12)13)9(8)4-2/h5-7H,3-4H2,1-2H3
• InChI Key： JWVFDOSCMSIWBR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(CC)=C1CC)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14